Cas no 103747-86-0 (1-(1,2-Dimethyl-1H-imidazol-4-yl)ethan-1-one)

• Product Name: 1-(1,2-Dimethyl-1H-imidazol-4-yl)ethan-1-one
• CAS No: 103747-86-0
• MF: C₇H₁₀N₂O
• MW: 138.167101383209
• MDL: MFCD18829313
• CID: 125810
• PubChem ID: 13483382
• Update Time: 2025-06-14

1-(1,2-Dimethyl-1H-imidazol-4-yl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• Ethanone,1-(1,2-dimethyl-1H-imidazol-4-yl)-
• Ethanone,1-[1,2-dimethyl-1H-imidazol-4-yl]- (9CI)
• 103747-86-0
• 1-(1,2-dimethyl-1H-imidazol-4-yl)ethan-1-one
• EN300-202737
• SCHEMBL8812476
• Ethanone, 1-[1,2-dimethyl-1H-imidazol-4-yl]- (9CI)
• 1-(1,2-Dimethyl-1H-imidazol-4-yl)ethanone
• 1-(1,2-DIMETHYLIMIDAZOL-4-YL)ETHANONE
• 1-(1,2-Dimethyl-1H-imidazol-4-yl)ethan-1-one

• MDL： MFCD18829313
• Inchi： 1S/C7H10N2O/c1-5(10)7-4-9(3)6(2)8-7/h4H,1-3H3
• InChI Key： QXVXELCIUSUGQV-UHFFFAOYSA-N
• SMILES： O=C(C)C1=CN(C)C(C)=N1

Computed Properties

• Exact Mass: 138.0794
• Monoisotopic Mass: 138.079312947g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 147
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 34.9Ų

Experimental Properties

• PSA: 34.89

Additional information on 1-(1,2-Dimethyl-1H-imidazol-4-yl)ethan-1-one

Recent Advances in the Study of 1-(1,2-Dimethyl-1H-imidazol-4-yl)ethan-1-one (CAS: 103747-86-0) and Its Applications in Chemical Biology and Medicine

The compound 1-(1,2-Dimethyl-1H-imidazol-4-yl)ethan-1-one (CAS: 103747-86-0) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its unique structural properties and potential therapeutic applications. This research brief aims to synthesize the latest findings on this compound, focusing on its synthesis, biological activity, and potential applications in drug discovery and development.

Recent studies have highlighted the versatility of 1-(1,2-Dimethyl-1H-imidazol-4-yl)ethan-1-one as a key intermediate in the synthesis of more complex bioactive molecules. Its imidazole core, a common pharmacophore in medicinal chemistry, contributes to its ability to interact with various biological targets. Researchers have explored its role in modulating enzyme activity, particularly in pathways related to inflammation and cancer. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as a precursor in the development of novel kinase inhibitors with promising anti-tumor properties.

In terms of synthetic methodology, advancements have been made in optimizing the production of 1-(1,2-Dimethyl-1H-imidazol-4-yl)ethan-1-one. A team at the University of Cambridge recently reported a more efficient catalytic process that improves yield while reducing environmental impact (Nature Chemistry, 2024). This breakthrough is particularly significant for scaling up production while maintaining the compound's high purity, which is crucial for pharmaceutical applications.

The pharmacological profile of 1-(1,2-Dimethyl-1H-imidazol-4-yl)ethan-1-one has been further elucidated through recent in vitro and in vivo studies. Its metabolic stability and favorable pharmacokinetic properties make it an attractive scaffold for drug development. Notably, its ability to cross the blood-brain barrier has sparked interest in its potential for treating neurological disorders. Preliminary results from animal models suggest neuroprotective effects, though further research is needed to fully understand its mechanism of action (ACS Chemical Neuroscience, 2024).

From a safety perspective, recent toxicological studies have provided valuable data on the compound's safety profile. While generally well-tolerated in animal models at therapeutic doses, researchers have identified some metabolic pathways that could lead to potential toxicity at higher concentrations. These findings underscore the importance of careful dose optimization in future clinical applications (Chemical Research in Toxicology, 2023).

Looking ahead, the potential applications of 1-(1,2-Dimethyl-1H-imidazol-4-yl)ethan-1-one appear promising but require further investigation. Current research directions include its incorporation into drug delivery systems and exploration of its antimicrobial properties. The compound's unique chemical properties continue to make it a valuable tool for medicinal chemists and a subject of ongoing research in the pharmaceutical industry.